Cas no 1336986-05-0 (2-Hydroxy-2-(o-chlorophenyl-d4)cyclohexanol)

• Product Name: 2-Hydroxy-2-(o-chlorophenyl-d4)cyclohexanol
• CAS No: 1336986-05-0
• MF: C₁₂H₁₅ClO
• MW: 214.724549531937
• CID: 1065291
• PubChem ID: 71749249
• Update Time: 2025-10-24

2-Hydroxy-2-(o-chlorophenyl-d4)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-2-(o-chlorophenyl-d4)cyclohexanol
• 1-(2-chloro-3,4,5,6-tetradeuteriophenyl)cyclohexan-1-ol
• 1-[2-Chloro(~2~H_4_)phenyl]cyclohexan-1-ol
• DTXSID00857819
• 1336986-05-0

• Inchi： 1S/C12H15ClO/c13-11-7-3-2-6-10(11)12(14)8-4-1-5-9-12/h2-3,6-7,14H,1,4-5,8-9H2/i2D,3D,6D,7D
• InChI Key： SGPNTBVCSTWPIW-USSMZTJJSA-N
• SMILES： ClC1C([2H])=C([2H])C([2H])=C([2H])C=1C1(CCCCC1)O

Computed Properties

• Exact Mass: 214.10600
• Monoisotopic Mass: 214.1062498g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.49170

Additional information on 2-Hydroxy-2-(o-chlorophenyl-d4)cyclohexanol

2-Hydroxy-2-(o-chlorophenyl-d4)cyclohexanol: A Comprehensive Overview

The compound with CAS No. 1336986-05-0, commonly referred to as 2-Hydroxy-2-(o-chlorophenyl-d4)cyclohexanol, is a specialized organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclohexanol ring substituted with a hydroxyl group and an o-chlorophenyl-d4 group. The presence of the o-chlorophenyl-d4 moiety introduces distinct electronic and steric properties, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-Hydroxy-2-(o-chlorophenyl-d4)cyclohexanol. Researchers have employed advanced catalytic methods and stereo-selective reactions to achieve high yields and purity levels. These developments have not only enhanced the production efficiency but also opened new avenues for exploring its potential in diverse industries. For instance, the compound has shown promise in pharmaceutical applications, where its unique structure can be exploited to design novel drug candidates with improved bioavailability and efficacy.

The cyclohexanol framework of this compound serves as a versatile platform for further functionalization. Scientists have demonstrated that substituting the hydroxyl group with other functional groups can significantly alter the compound's chemical reactivity and physical properties. Such modifications have led to the creation of derivatives that exhibit enhanced thermal stability, mechanical strength, and optical properties. These derivatives are being investigated for their potential use in advanced materials, such as high-performance polymers and optoelectronic devices.

In addition to its synthetic applications, 2-Hydroxy-2-(o-chlorophenyl-d4)cyclohexanol has also been studied for its environmental impact. Recent studies have focused on understanding its biodegradation pathways and toxicity profiles. These investigations are crucial for ensuring the safe handling and disposal of the compound, particularly in industrial settings. The findings suggest that the compound undergoes efficient biodegradation under aerobic conditions, minimizing its environmental footprint.

The integration of d4 isotopes into the o-chlorophenyl group adds another layer of complexity to this compound's behavior. Researchers have utilized isotopic labeling techniques to study the compound's metabolic pathways in vivo, providing valuable insights into its pharmacokinetics and pharmacodynamics. This information is essential for optimizing its use in therapeutic applications and ensuring patient safety.

Moreover, the unique electronic properties of 2-Hydroxy-2-(o-chlorophenyl-d4)cyclohexanol make it an attractive candidate for use in electrochemical applications. Studies have shown that the compound can act as an effective redox mediator in fuel cells and batteries, enhancing their energy storage capabilities. This discovery has sparked interest among energy researchers who are exploring ways to integrate this compound into next-generation energy storage systems.

In conclusion, 2-Hydroxy-2-(o-chlorophenyl-d4)cyclohexanol (CAS No. 1336986-05-0) is a multifaceted compound with a wide range of potential applications across various industries. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in the development of innovative materials and therapies. As research continues to uncover new insights into its properties and behaviors, this compound is expected to play an increasingly important role in both academic and industrial settings.